Cas no 494798-96-8 (1-(2-Bromoethyl)piperazine)

• Product Name: 1-(2-Bromoethyl)piperazine
• CAS No: 494798-96-8
• MF: C₆H₁₃BrN₂
• MW: 193.0848
• MDL: MFCD09697743
• CID: 5065090
• PubChem ID: 419369
• Update Time: 2025-05-28

1-(2-Bromoethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)piperazine
• piperazine, 1-(2-bromoethyl)-, dihydrobromide
• 1-(2-Bromoethyl)piperazine

• MDL： MFCD09697743
• Inchi： 1S/C6H13BrN2/c7-1-4-9-5-2-8-3-6-9/h8H,1-6H2
• InChI Key： YSSAGHGQQLCGFI-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C([H])([H])N1C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 71.5
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2-Bromoethyl)piperazine

Recent Advances in the Application of 1-(2-Bromoethyl)piperazine (CAS: 494798-96-8) in Chemical Biology and Pharmaceutical Research

1-(2-Bromoethyl)piperazine (CAS: 494798-96-8) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its reactive bromoethyl group and piperazine ring, serves as a critical building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, GPCR-targeted therapeutics, and novel radiopharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a linker in PROTAC (Proteolysis Targeting Chimera) development. Researchers utilized 1-(2-Bromoethyl)piperazine to create a series of BET protein degraders, showing improved cellular permeability and target engagement compared to traditional polyethylene glycol-based linkers. The bromoethyl moiety proved particularly valuable for subsequent functionalization with various E3 ligase ligands.

In neuropharmacology, a team at MIT reported innovative applications of this compound in the synthesis of sigma-1 receptor modulators. The piperazine core provided optimal spatial orientation for receptor binding, while the bromoethyl group allowed efficient conjugation with various pharmacophores. Their work, published in ACS Chemical Neuroscience, highlighted several derivatives with promising neuroprotective effects in in vitro models of Parkinson's disease.

The compound's role in radiopharmaceutical development has also expanded. Recent patents (WO2023186547, 2023) describe its use in chelator systems for copper-64 and gallium-68 labeling. The bromine atom in 1-(2-Bromoethyl)piperazine serves as an excellent leaving group for nucleophilic substitution with radioactive halides, enabling efficient one-step radiolabeling procedures with high specific activity and radiochemical purity (>95%).

Safety and handling considerations for 494798-96-8 have been updated in recent regulatory guidelines. The European Chemicals Agency's 2024 assessment recommends strict control measures due to the compound's alkylating potential and possible genotoxicity. However, proper handling protocols and structural modifications (such as immediate conversion to less reactive derivatives) can effectively mitigate these risks while maintaining synthetic utility.

Emerging synthetic methodologies have improved the accessibility of this building block. A continuous flow chemistry approach published in Organic Process Research & Development (2024) achieved 85% yield with significantly reduced reaction times (15 minutes vs. 8 hours in batch). This advancement addresses previous challenges in large-scale production while maintaining the high purity (>99.5%) required for pharmaceutical applications.

Future research directions appear promising, with several pre-clinical studies investigating 1-(2-Bromoethyl)piperazine derivatives as potential treatments for resistant bacterial infections and certain cancers. The compound's structural flexibility continues to make it a valuable tool for medicinal chemists exploring structure-activity relationships in diverse therapeutic areas.